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Compound of Interest

Compound Name: BP Fluor 430 azide
Cat. No.: B15622373
Get Quote
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This document provides immediate and essential safety protocols, personal protective
equipment (PPE) requirements, and detailed operational and disposal plans for handling BP
Fluor 430 azide. It is intended for researchers, scientists, and drug development professionals
to ensure the safe and effective use of this compound in the laboratory.

Hazard Identification and Chemical Properties

BP Fluor 430 azide is a fluorescent dye containing an azide functional group. Organic azides
are energetic compounds that can be sensitive to heat, shock, and friction, posing a potential
explosion hazard.[1][2][3] The azide group also imparts toxicity similar to that of cyanide.[1][2]
BP Fluor 430 is a water-soluble, green-fluorescent dye.[4][5]

Key Chemical Data for BP Fluor 430 Azide:
e Synonyms: Alexa Fluor 430 Azide, AZDye 430 Azide[6]
e Molecular Formula: C25H30F3N506S[4]

e Molecular Weight: 585.60 g/mol [4]
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Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory to minimize exposure and ensure personal
safety. The required PPE varies depending on the specific task being performed.

Task EyelFace Hand Body Respiratory
as
Protection Protection Protection Protection
Receiving and o Not generally
) Safety glasses Nitrile gloves Lab coat ]
Unpacking required
Useina
Weighing and Safety goggles Double-gloving o ) chemical fume
ab coa
Aliquoting (Solid)  and face shield with nitrile gloves hood is
mandatory
Solution , Work within a
) Double-gloving )
Preparation and Safety goggles o Lab coat chemical fume
) with nitrile gloves
Handling hood
Safety goggles

Reaction and

and face shield

Flame-resistant

Work within a

Experimental ) ) Nitrile gloves chemical fume
(if not behind a lab coat
Use ] hood
blast shield)
) Work in a
Chemical- ]
) ) designated, well-
Waste Disposal Safety goggles resistant gloves Lab coat )
o ventilated area or
(nitrile)
fume hood
May be
_ Chemical- necessary
Safety goggles Chemical-

Spill Cleanup

and face shield

resistant gloves

resistant apron

or lab coat

depending on
spill size and

ventilation

This table is a summary of recommended PPE. Always consult the specific Safety Data Sheet
(SDS) and your institution's safety guidelines.
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Step-by-Step Handling and Operational Plan

3.1. Receiving and Storage

Inspection: Upon receipt, inspect the container for any signs of damage or leakage in a well-
ventilated area.[7]

Labeling: Ensure the container is clearly labeled with the chemical name, hazard symbols,
and date of receipt.

Storage: Store BP Fluor 430 azide in a cool, dry, and dark place, away from heat, light, and
shock.[1][2] Recommended long-term storage is at -20°C.[8][9] Store separately from
incompatible materials such as acids, heavy metals, and oxidizing agents.[3][10]

3.2. Weighing and Solution Preparation

Location: All weighing and solution preparation must be conducted in a certified chemical
fume hood.[9]

Utensils: Use anti-static weighing boats and non-metallic (plastic or ceramic) spatulas to
avoid generating static electricity or creating shock-sensitive metal azides.[7][10]

Aliquotting: Weigh only the minimum amount of the solid compound required for the
experiment.[11]

Solvent Choice: Dissolve the solid azide in a compatible solvent. Crucially, avoid using
halogenated solvents like dichloromethane or chloroform, as they can form highly explosive
di- and tri-azidomethane.[1][2][10]

Procedure: Add the solid to the solvent slowly while stirring.
3.3. Experimental Use

e Controlled Environment: Conduct all reactions involving BP Fluor 430 azide in a chemical
fume hood, preferably behind a blast shield.[3]

e Avoid Heat and Friction: Do not heat the compound unless absolutely necessary and with
appropriate safety measures in place. Avoid using ground glass joints which can create
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friction.[3][7]

e Incompatible Materials: Keep the reaction setup free of incompatible materials, especially
acids and heavy metals.[10]

Disposal Plan

Proper disposal of azide-containing waste is critical to prevent the formation of explosive
compounds in the drainage system.

o Waste Segregation: All waste contaminated with BP Fluor 430 azide (e.g., pipette tips,
gloves, excess solutions) must be collected in a dedicated, clearly labeled, non-metallic
waste container.[2][10]

e Agueous Waste: Collect all aqgueous waste in a designated sealed container. Do not pour
azide solutions down the drain, as they can react with lead or copper pipes to form highly
explosive metal azides.[11]

e Solid Waste: Collect contaminated solid waste in a separate, sealed, and labeled plastic bag
or container.[7]

o Deactivation (for dilute solutions): Dilute aqueous solutions of sodium azide (a related
compound) can be deactivated with nitrous acid. This procedure should only be performed
by trained personnel in a chemical fume hood.[11] However, it is generally recommended to
dispose of all azide waste through your institution's hazardous waste program.[10][11]

» Final Disposal: All azide-containing waste must be disposed of through your institution's
official chemical waste program.[10]

Emergency Procedures

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids. Seek medical attention.[9]

o Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes while removing contaminated clothing. Seek medical attention if irritation
persists.[9]
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 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.[9]

 Ingestion: Wash out the mouth with water. Do not induce vomiting. Seek immediate medical

attention.[9]

o Spill: In case of a spill, evacuate the area. Wear appropriate PPE, including respiratory
protection if necessary. Absorb the spill with an inert material (e.g., sand or vermiculite) and
collect it in a sealed container for disposal as hazardous waste.[9]

Visual Workflow for Handling BP Fluor 430 Azide
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Caption: Workflow for the safe handling of BP Fluor 430 azide from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. thornseshold.cup.uni-muenchen.de [thornseshold.cup.uni-muenchen.de]

2. ucd.ie [ucd.ie]

3. Information on Azide Compounds — Stanford Environmental Health & Safety
[ehs.stanford.edu]

¢ 4. medkoo.com [medkoo.com]
e 5. BP Fluor 430, Alexa Fluor 430 equivalent | BroadPharm [broadpharm.com]

¢ 6. prod-vector-labs-wordpress-media.s3.amazonaws.com [prod-vector-labs-wordpress-
media.s3.amazonaws.com|

e 7. benchchem.com [benchchem.com]

¢ 8. medkoo.com [medkoo.com]

¢ 9. broadpharm.com [broadpharm.com]

e 10. safety.pitt.edu [safety.pitt.edu]

e 11. chemistry.unm.edu [chemistry.unm.edu]

¢ To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling BP
Fluor 430 Azide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15622373/docs#essential-safety-and-operational-
guide-for-handling-bp-fluor-430-azide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b15622373?utm_src=pdf-custom-synthesis#bc-rfq
https://thornseshold.cup.uni-muenchen.de/site/assets/files/1054/azides_fact_sheet.pdf
https://www.ucd.ie/chem/t4media/School%20of%20Chemistry%20SOP%20For%20Handling%20Azides%20And%20Other%20Potentially%20Explosive%20Materials.pdf
https://ehs.stanford.edu/reference/information-azide-compounds
https://ehs.stanford.edu/reference/information-azide-compounds
https://www.medkoo.com/products/53252
https://broadpharm.com/product-categories/fluorescent-dye/bp-fluor-430
https://prod-vector-labs-wordpress-media.s3.amazonaws.com/productattachments/sds/VL_CCT-1271_sds.pdf
https://prod-vector-labs-wordpress-media.s3.amazonaws.com/productattachments/sds/VL_CCT-1271_sds.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Azido_PEG5_Boc.pdf
https://www.medkoo.com/products/53253
https://www.broadpharm.com/msds/bp-29830
https://www.safety.pitt.edu/sites/default/files/docs/04-028SafeHandlingAzides.pdf
https://chemistry.unm.edu/safety/sop_azides_gold-lab.pdf
https://www.benchchem.com/product/b15622373/docs#essential-safety-and-operational-guide-for-handling-bp-fluor-430-azide
https://www.benchchem.com/product/b15622373/docs#essential-safety-and-operational-guide-for-handling-bp-fluor-430-azide
https://www.benchchem.com/product/b15622373/docs#essential-safety-and-operational-guide-for-handling-bp-fluor-430-azide
https://www.benchchem.com/product/b15622373/docs#essential-safety-and-operational-guide-for-handling-bp-fluor-430-azide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15622373?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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